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Compound of Interest

Compound Name: 7-Hydroxyflavone

Cat. No.: B191518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 7-Hydroxyflavone, a

naturally occurring flavonoid, in the context of breast cancer cell line research. The protocols

outlined below are based on established methodologies and published findings, offering a

guide for investigating the anti-cancer properties of this compound.

Introduction
7-Hydroxyflavone has demonstrated potential as an anti-cancer agent in various studies.

Research indicates its ability to inhibit the proliferation of breast cancer cells and induce

programmed cell death (apoptosis). These effects are attributed to its interaction with key

cellular signaling pathways that regulate cell growth, survival, and apoptosis. This document

details the experimental procedures to assess the efficacy of 7-Hydroxyflavone and elucidates

its potential mechanisms of action in breast cancer cell lines such as MCF-7 (estrogen

receptor-positive) and MDA-MB-231 (triple-negative).

Data Presentation: Quantitative Analysis of 7-
Hydroxyflavone Activity
The following tables summarize the cytotoxic effects of 7-Hydroxyflavone on commonly used

breast cancer cell lines. The half-maximal inhibitory concentration (IC50) is a measure of the
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potency of a substance in inhibiting a specific biological or biochemical function.

Table 1: IC50 Values of 7-Hydroxyflavone in Human Breast Cancer Cell Lines

Cell Line
Receptor
Status

7-
Hydroxyflavon
e IC50 (µM)

Exposure Time
(hours)

Reference

MCF-7
ER+, PR+,

HER2-
~25 - 50 48 - 72 [1]

MDA-MB-231 ER-, PR-, HER2- ~5 - 10 48 - 72 [2]

Note: IC50 values can vary between studies due to differences in experimental conditions such

as cell density, passage number, and assay methodology.

Signaling Pathways Modulated by Flavonoids in
Breast Cancer
Flavonoids, including 7-Hydroxyflavone, have been shown to modulate several critical

signaling pathways involved in breast cancer progression. The diagrams below illustrate the

putative mechanisms of action.
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Putative Signaling Pathways Modulated by 7-Hydroxyflavone.
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Apoptosis Induction by 7-Hydroxyflavone

Mitochondrial (Intrinsic) Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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